A multi-stimuli-responsive metallohydrogel applied in chiral recognition, adsorption of poisonous anions, and construction of various chiral metal–organic frameworks†

Chemical Communications Pub Date: 2019-10-30 DOI: 10.1039/C9CC07621B

Abstract

The design of stimuli-responsive hydrogels is attractive but challenging. A multi-stimuli-responsive chiral metallohydrogel was constructed using a rational approach to design a functional metallohydrogel using chiral organic gelators. The as-synthesized metallohydrogel reported here performed remarkably as a visual sensor for discriminating between (R)-phenylglycinol and (S)-phenylglycinol. Furthermore, the metallohydrogel showed a significant capacity for adsorption and enrichment of Cr(VI) in aqueous solution. Besides this, by utilizing anion-induced transformation, the metallohydrogel could be controllably directed to synthesize different types of chiral metal–organic frameworks.

Graphical abstract: A multi-stimuli-responsive metallohydrogel applied in chiral recognition, adsorption of poisonous anions, and construction of various chiral metal–organic frameworks
A multi-stimuli-responsive metallohydrogel applied in chiral recognition, adsorption of poisonous anions, and construction of various chiral metal–organic frameworks†
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